Cas no 2172558-76-6 (8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172558-76-6
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• CID: 6235144
• PubChem ID: 165603290
• Update Time: 2025-05-30

8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane
• EN300-1643973
• 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2172558-76-6

• Inchi： 1S/C14H22N2OS/c1-13(2)4-3-5-14(10-13)12(15-6-7-17-14)11-8-16-18-9-11/h8-9,12,15H,3-7,10H2,1-2H3
• InChI Key： IONADKGCABQSBJ-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1C2(CCCC(C)(C)C2)OCCN1

Computed Properties

• Exact Mass: 266.14528450g/mol
• Monoisotopic Mass: 266.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.4Ų

Additional information on 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane

Research Brief on 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172558-76-6): Recent Advances and Applications

The compound 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172558-76-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic structure, featuring a thiazole moiety, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of this compound via a novel multi-step protocol, highlighting its high yield and purity. The researchers emphasized the compound's unique spirocyclic architecture, which contributes to its stability and bioavailability. Computational modeling and in vitro assays revealed that 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane exhibits strong binding affinity to specific neurotransmitter receptors, suggesting its potential as a modulator for neurological conditions such as anxiety and depression.

Further investigations into its mechanism of action have demonstrated that this compound acts as a selective antagonist for certain ion channels, which are implicated in pain perception and inflammation. A preclinical study conducted in 2024 reported significant analgesic effects in animal models, with minimal side effects compared to existing therapeutics. These findings position the compound as a viable candidate for the development of next-generation pain management drugs.

In addition to its CNS applications, recent research has explored the antimicrobial properties of 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane. A study in Bioorganic & Medicinal Chemistry Letters identified its efficacy against drug-resistant bacterial strains, including MRSA, by disrupting bacterial cell wall synthesis. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and ensuring its safety for human use. Ongoing clinical trials are expected to provide further insights into its therapeutic potential. The versatility of 8,8-dimethyl-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane underscores its significance in advancing both chemical biology and medicinal chemistry, making it a focal point for future research and development efforts.